Cas no 30126-05-7 (3,7-Dithiatricyclo6.4.0.0,2,6dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic Acid)

3,7-Dithiatricyclo6.4.0.0,2,6dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic Acid structure
30126-05-7 structure
Product Name:3,7-Dithiatricyclo6.4.0.0,2,6dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic Acid
CAS No:30126-05-7
MF:C11H6O2S2
MW:234.294140338898
CID:852958
PubChem ID:901504
Update Time:2025-10-15

3,7-Dithiatricyclo6.4.0.0,2,6dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • thieno[3,2-b][1]benzothiophene-2-carboxylic acid
    • thieno[3,2-b]-[1]benzothiophene-2-carboxylic acid
    • 3,7-dithiatricyclo[6.4.0.02,6dodeca-1(12),2(6),4,8,10-pentaene-4-carbox ylic acid
    • 3,7-dithiatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),4,8,10-pentaene-4-carboxylic acid
    • HJMXTNQVXZTBHZ-UHFFFAOYSA-N
    • F87881
    • SCHEMBL513104
    • DTXSID20952719
    • AB01121843-03
    • J-017791
    • AKOS001281792
    • CS-0234685
    • EN300-14571
    • AI-942/13331411
    • Z104510062
    • 2-carboxy-thieno[3,2-b]-benzothiophen
    • 3,7-dithiatricyclo[6.4.0.0(2),?]dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic acid
    • 30376-45-5
    • thieno[3,2-b][1]benzothiole-2-carboxylic acid
    • THIENO[3,2-B][1]BENZOTHIOPHENE-2-CARBOXYLICACID
    • NCGC00335155-01
    • 30126-05-7
    • MFCD01927335
    • 3,7-Dithiatricyclo6.4.0.0,2,6dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic Acid
    • Inchi: 1S/C11H6O2S2/c12-11(13)9-5-8-10(15-9)6-3-1-2-4-7(6)14-8/h1-5H,(H,12,13)
    • InChI Key: HJMXTNQVXZTBHZ-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C2=C1C=C(C(=O)O)S2

Computed Properties

  • Exact Mass: 232.97315
  • Monoisotopic Mass: 232.973096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 96.6
  • XLogP3: 3.9

Experimental Properties

  • Density: 1.57
  • Boiling Point: 477.5°C at 760 mmHg
  • Flash Point: 242.6°C
  • Refractive Index: 1.832
  • PSA: 40.13

3,7-Dithiatricyclo6.4.0.0,2,6dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic Acid Security Information

3,7-Dithiatricyclo6.4.0.0,2,6dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B431855-50mg
3,7-Dithiatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic Acid
30126-05-7
50mg
$ 50.00 2022-06-07
TRC
B431855-100mg
3,7-Dithiatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic Acid
30126-05-7
100mg
$ 70.00 2022-06-07
TRC
B431855-500mg
3,7-Dithiatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic Acid
30126-05-7
500mg
$ 295.00 2022-06-07
Enamine
EN300-14571-0.05g
3,7-dithiatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),4,8,10-pentaene-4-carboxylic acid
30126-05-7 95.0%
0.05g
$34.0 2025-03-21
Enamine
EN300-14571-0.1g
3,7-dithiatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),4,8,10-pentaene-4-carboxylic acid
30126-05-7 95.0%
0.1g
$50.0 2025-03-21
Enamine
EN300-14571-0.25g
3,7-dithiatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),4,8,10-pentaene-4-carboxylic acid
30126-05-7 95.0%
0.25g
$72.0 2025-03-21
Enamine
EN300-14571-0.5g
3,7-dithiatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),4,8,10-pentaene-4-carboxylic acid
30126-05-7 95.0%
0.5g
$113.0 2025-03-21
Enamine
EN300-14571-1.0g
3,7-dithiatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),4,8,10-pentaene-4-carboxylic acid
30126-05-7 95.0%
1.0g
$146.0 2025-03-21
Enamine
EN300-14571-2.5g
3,7-dithiatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),4,8,10-pentaene-4-carboxylic acid
30126-05-7 95.0%
2.5g
$237.0 2025-03-21
Enamine
EN300-14571-5.0g
3,7-dithiatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),4,8,10-pentaene-4-carboxylic acid
30126-05-7 95.0%
5.0g
$391.0 2025-03-21

3,7-Dithiatricyclo6.4.0.0,2,6dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic Acid Related Literature

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